Cas no 612511-89-4 (3-FURANCARBOXYLIC ACID, 5-(AMINOMETHYL)-, ETHYL ESTER)

• Product Name: 3-FURANCARBOXYLIC ACID, 5-(AMINOMETHYL)-, ETHYL ESTER
• CAS No: 612511-89-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 3294947
• PubChem ID: 57940566
• Update Time: 2025-06-08

3-FURANCARBOXYLIC ACID, 5-(AMINOMETHYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-FURANCARBOXYLIC ACID, 5-(AMINOMETHYL)-, ETHYL ESTER
• EN300-4248586
• 612511-89-4
• DB-142408
• SCHEMBL4482440
• ethyl 5-(aminomethyl)furan-3-carboxylate

• Inchi： 1S/C8H11NO3/c1-2-11-8(10)6-3-7(4-9)12-5-6/h3,5H,2,4,9H2,1H3
• InChI Key： VQOCUPAAJGWSJO-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC(C(OCC)=O)=C1

Computed Properties

• Exact Mass: 169.07389321Da
• Monoisotopic Mass: 169.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 3-FURANCARBOXYLIC ACID, 5-(AMINOMETHYL)-, ETHYL ESTER

3-FURANCARBOXYLIC ACID, 5-(AMINOMETHYL)-, ETHYL ESTER (CAS No. 612511-89-4): A Comprehensive Overview

3-FURANCARBOXYLIC ACID, 5-(AMINOMETHYL)-, ETHYL ESTER, identified by its CAS number 612511-89-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This ester derivative of 3-furan carboxylic acid features a unique structural motif that has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both an ester group and an amino methyl substituent on the furan ring endows this molecule with versatile reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The compound’s molecular structure, characterized by a five-membered furan ring substituted at the 3-position with a carboxylic acid ethyl ester and at the 5-position with an amino methyl group, contributes to its distinctive chemical properties. The ester functionality not only influences the compound’s solubility and stability but also provides a reactive site for further chemical modifications. Meanwhile, the amino methyl group serves as a nucleophilic center, enabling participation in various organic transformations such as condensation reactions, nucleophilic substitutions, and coupling reactions.

In recent years, there has been growing interest in furan-based derivatives due to their broad spectrum of biological activities. Studies have demonstrated that furan moieties can be integrated into drug molecules to enhance binding affinity, metabolic stability, and pharmacokinetic profiles. Specifically, 3-FURANCARBOXYLIC ACID, 5-(AMINOMETHYL)-, ETHYL ESTER has been explored as a building block in the synthesis of novel therapeutic agents targeting various diseases. Its structural features make it particularly suitable for designing molecules with potential antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in numerous diseases, including cancer. The furan ring and the amino methyl group in 3-FURANCARBOXYLIC ACID, 5-(AMINOMETHYL)-, ETHYL ESTER provide opportunities for designing molecules that can selectively inhibit specific kinases by interacting with their active sites. Recent research has shown that derivatives of this compound exhibit promising activity against certain kinases, suggesting its potential as a lead compound for further optimization.

The synthesis of 3-FURANCARBOXYLIC ACID, 5-(AMINOMETHYL)-, ETHYL ESTER involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of commercially available furan derivatives through esterification and subsequent substitution reactions. These synthetic routes are optimized to ensure high yields and purity, which are critical for pharmaceutical applications. The ability to efficiently produce this compound on a scalable basis makes it an attractive candidate for industrial applications in drug manufacturing.

The biological activity of 3-FURANCARBOXYLIC ACID, 5-(AMINOMETHYL)-, ETHYL ESTER has been investigated in several preclinical studies. These studies have revealed that the compound exhibits moderate activity against certain bacterial strains and shows promise as an anti-inflammatory agent. Additionally, its ability to modulate kinase activity has led to interest in its potential use as an anticancer therapeutic. While further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties, these initial findings underscore its significance as a pharmacological scaffold.

The structural flexibility of 3-FURANCARBOXYLIC ACID, 5-(AMINOMETHYL)-, ETHYL ESTER also makes it a valuable tool for medicinal chemists seeking to develop novel drug candidates. By modifying various functional groups within its structure—such as the ester moiety or the amino methyl group—chemists can generate libraries of derivatives with tailored biological activities. This approach allows for rapid screening and optimization processes aimed at identifying compounds with improved efficacy and reduced toxicity.

In conclusion, 3-FURANCARBOXYLIC ACID, 5-(AMINOMETHYL)-, ETHYL ESTER (CAS No. 612511-89-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications in drug design, particularly in the synthesis of kinase inhibitors and other therapeutic agents. As research continues to uncover new biological activities and synthetic methodologies for this compound, its importance is likely to grow within the pharmaceutical industry.